113-92-8

Chlorpheniramine maleate

In Stock

• CAS RN:
• 113-92-8

• Formula:
• C20H23ClN2O4

• InChI:
• InChI=1S/C16H19ClN2.C4H4O4/c1-19(2)12-10-15(16-5-3-4-11-18-16)13-6-8-14(17)9-7-13;5-3(6)1-2-4(7)8/h3-9,11,15H,10,12H2,1-2H3;1-2H,(H,5,6)(H,7,8)/b;2-1-

• InChIKey:
• DBAKFASWICGISY-BTJKTKAUSA-N

• Potent H1 antagonist (Ki = 2 nM) and serotonin-norepinephrine reuptake inhibitor (SNRI). Shows antiallergic, antidepressant and antianxiolytic activity.
  Chlorpheniramine is a histamine H1 receptor antagonist with an IC75 value of 0.0016 μg/ml for reversal of histamine-induced spasms in isolated guinea pig ileum. It protects against intravenous histamine-induced death (PD50 = 0.15 mg/kg) and delays induction of aerosolized histamine-induced coughing (ED100sec = 0.44 mg/kg) in guinea pigs. Chlorpheniramine (20 mg/kg, i.p.) prevents histamine-induced passive cutaneous anaphylaxis (PCA) in rabbits. It also reduces respiratory resistance and hypersecretion of tracheobronchial fluid in a dog model of histamine-induced asthma. Formulations containing chlorpheniramine have been used in the treatment of seasonal allergies.
  Pharmaceutical secondary standards for application in q...

5-Butyl-4,6-dichloropyrimidin-2-amine

In Stock

• CAS RN:
• 500113-92-8

• Formula:
• C8H11Cl2N3

• InChI:
• InChI=1S/C8H11Cl2N3/c1-2-3-4-5-6(9)12-8(11)13-7(5)10/h2-4H2,1H3,(H2,11,12,13)

• InChIKey:
• IWIQQCQDKOXDOL-UHFFFAOYSA-N

• 5-Butyl-4,6-dichloropyrimidin-2-amine is a useful research compound. Its molecular formula is C8H11Cl2N3 and its molecular weight is 220.1 g/mol. The purity is usually 95%.